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[3-Hexanoyloxy-2-[[3-hexanoyloxy-2,2-bis(hexanoyloxymethyl)propoxy]methyl]-2-(hexanoyloxymethyl)propyl] hexanoate [3-Hexanoyloxy-2-[[3-hexanoyloxy-2,2-bis(hexanoyloxymethyl)propoxy]methyl]-2-(hexanoyloxymethyl)propyl] hexanoate
Brand Name: Vulcanchem
CAS No.: 19544-39-9
VCID: VC21057396
InChI: InChI=1S/C46H82O13/c1-7-13-19-25-39(47)54-33-45(34-55-40(48)26-20-14-8-2,35-56-41(49)27-21-15-9-3)31-53-32-46(36-57-42(50)28-22-16-10-4,37-58-43(51)29-23-17-11-5)38-59-44(52)30-24-18-12-6/h7-38H2,1-6H3
SMILES: CCCCCC(=O)OCC(COCC(COC(=O)CCCCC)(COC(=O)CCCCC)COC(=O)CCCCC)(COC(=O)CCCCC)COC(=O)CCCCC
Molecular Formula: C46H82O13
Molecular Weight: 843.1 g/mol

[3-Hexanoyloxy-2-[[3-hexanoyloxy-2,2-bis(hexanoyloxymethyl)propoxy]methyl]-2-(hexanoyloxymethyl)propyl] hexanoate

CAS No.: 19544-39-9

Cat. No.: VC21057396

Molecular Formula: C46H82O13

Molecular Weight: 843.1 g/mol

* For research use only. Not for human or veterinary use.

[3-Hexanoyloxy-2-[[3-hexanoyloxy-2,2-bis(hexanoyloxymethyl)propoxy]methyl]-2-(hexanoyloxymethyl)propyl] hexanoate - 19544-39-9

Specification

CAS No. 19544-39-9
Molecular Formula C46H82O13
Molecular Weight 843.1 g/mol
IUPAC Name [3-hexanoyloxy-2-[[3-hexanoyloxy-2,2-bis(hexanoyloxymethyl)propoxy]methyl]-2-(hexanoyloxymethyl)propyl] hexanoate
Standard InChI InChI=1S/C46H82O13/c1-7-13-19-25-39(47)54-33-45(34-55-40(48)26-20-14-8-2,35-56-41(49)27-21-15-9-3)31-53-32-46(36-57-42(50)28-22-16-10-4,37-58-43(51)29-23-17-11-5)38-59-44(52)30-24-18-12-6/h7-38H2,1-6H3
Standard InChI Key HIRFPTUCYGBVBE-UHFFFAOYSA-N
SMILES CCCCCC(=O)OCC(COCC(COC(=O)CCCCC)(COC(=O)CCCCC)COC(=O)CCCCC)(COC(=O)CCCCC)COC(=O)CCCCC
Canonical SMILES CCCCCC(=O)OCC(COCC(COC(=O)CCCCC)(COC(=O)CCCCC)COC(=O)CCCCC)(COC(=O)CCCCC)COC(=O)CCCCC

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